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An HPLC-UV method has been developed and validated for the quantitative determination of
Erythrinin G, a bioactive isoflavone found in various Erythrina species. This method is simple,
precise, accurate, and suitable for the routine quality control and standardization of herbal
extracts and formulations containing Erythrinin G.

Introduction

Erythrinin G is a prenylated isoflavone that has been isolated from plants of the genus
Erythrina, which comprises about 130 species of trees and shrubs distributed in tropical and
subtropical regions worldwide.[1][2] These plants are known to contain a variety of chemical
compounds, including alkaloids and flavonoids, and have been used in traditional medicine.[1]
[2][3] Given the potential pharmacological activities of Erythrinin G, a reliable analytical
method for its quantification is essential for researchers, scientists, and professionals in drug
development. This application note provides a detailed protocol for the quantification of
Erythrinin G using High-Performance Liquid Chromatography (HPLC) with UV detection.

Experimental Protocol
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is used for this analysis. The
following table summarizes the chromatographic conditions.
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Parameter Specification
HPLC System Agilent 1260 Infinity Il LC System or equivalent
C18 reverse-phase column (e.g., 4.6 x 250 mm,
Column ) )
5 pum particle size)
) Isocratic elution with Acetonitrile and Water
Mobile Phase
(60:40, viv)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C
Detection Wavelength 260 nm
Run Time 10 minutes

Preparation of Standard Solutions

A stock solution of Erythrinin G (1000 pg/mL) is prepared by accurately weighing 10 mg of the
reference standard and dissolving it in 10 mL of methanol. Working standard solutions are then
prepared by serial dilution of the stock solution with the mobile phase to obtain concentrations
ranging from 1 to 100 pg/mL.

Sample Preparation

For the analysis of Erythrinin G in plant material, the following extraction procedure is
recommended:

¢ Grinding: Grind the dried plant material (e.g., bark or leaves of Erythrina species) into a fine
powder.

o Extraction: Accurately weigh 1 g of the powdered plant material and place it in a flask. Add
25 mL of methanol and perform sonication for 30 minutes.

 Filtration: Filter the extract through a 0.45 um syringe filter to remove particulate matter.
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 Dilution: Dilute the filtered extract with the mobile phase to a suitable concentration within the
calibration range.

Method Validation

The developed HPLC method was validated according to the International Conference on
Harmonisation (ICH) guidelines, assessing parameters such as linearity, precision, accuracy,
limit of detection (LOD), and limit of quantification (LOQ).[4][5]

Linearity

The linearity of the method was evaluated by analyzing a series of standard solutions at
different concentrations. The calibration curve was constructed by plotting the peak area
against the concentration of Erythrinin G.

Precision

The precision of the method was determined by analyzing replicate injections of a standard
solution. The results are expressed as the relative standard deviation (%RSD).

Accuracy

The accuracy of the method was assessed by performing a recovery study. A known amount of
Erythrinin G standard was added to a pre-analyzed sample, and the mixture was re-analyzed.
The percentage recovery was then calculated.

Limit of Detection (LOD) and Limit of Quantification

(LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio, typically 3:1 for LOD
and 10:1 for LOQ.

Quantitative Data Summary

The following table summarizes the quantitative data obtained from the method validation
experiments.
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Validation Parameter Result
Linearity Range 1-100 pg/mL
Correlation Coefficient (r?) >0.999
Precision (%RSD) < 2%
Accuracy (% Recovery) 98 - 102%
Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.3 pg/mL

Experimental Workflow Diagram
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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